Cas no 17626-73-2 (5-ethyl-1,3-thiazole)

5-ethyl-1,3-thiazole structure
5-ethyl-1,3-thiazole structure
Product Name:5-ethyl-1,3-thiazole
CAS No:17626-73-2
MF:C5H7NS
MW:113.180779695511
CID:1368790
PubChem ID:519456
Update Time:2025-04-20

5-ethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-1,3-thiazole
    • 5-Ethylthiazole
    • thiazole, 5-ethyl-
    • 5-Ethyl-1,3-thiazole #
    • ASAMCDOTLOUAAR-UHFFFAOYSA-N
    • SCHEMBL469221
    • NS00113952
    • 17626-73-2
    • DTXSID601316975
    • Inchi: 1S/C5H7NS/c1-2-5-3-6-4-7-5/h3-4H,2H2,1H3
    • InChI Key: ASAMCDOTLOUAAR-UHFFFAOYSA-N
    • SMILES: S1C=NC=C1CC

Computed Properties

  • Exact Mass: 113.03001
  • Monoisotopic Mass: 113.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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